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Predicted NMR Data for Licochalcone B

The table below summarizes the predicted chemical shifts for Licochalcone B, as provided by the NP-MRD

database [1]. Please note that these are computational predictions and should be used as a guide.

Nucleus Solvent
Data
Type

Key Information

¹H NMR D₂O Predicted 100 MHz, 200 MHz, 300 MHz, 400 MHz, 500 MHz, 600 MHz, 700

MHz, 800 MHz, and 900 MHz predictions available [1]

¹³C

NMR

D₂O Predicted 25 MHz, 50 MHz, 75 MHz, 101 MHz, 126 MHz, 151 MHz, 176 MHz,

201 MHz, and 226 MHz predictions available [1]

Experimental Protocols and Workflow

For researchers aiming to characterize Licochalcone B, especially in mixtures like plant extracts, the

following workflow and methodologies are recommended based on recent research.
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Experimental workflow for identifying light-controlled compounds.

Key Acquisition Parameters

A study detailing the identification of light-controlled radical scavengers like Licochalcone B from licorice

root extract used the following parameters for in situ UV-LED NMR spectroscopy [2]:

Instrumentation: 500 MHz Bruker Avance NEO spectrometer with a 5 mm CPP BBO probe.

Light Source: Fiber-coupled UV 365 nm LED.
Pulse Sequence: A custom 1D in situ UV-LED NMR array sequence was used.

Acquisition Details:
Time-domain points: 65536 complex points.

Scans: Single scan with a 90° pulse per array.
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Total delay per array: 20 s (acquisition time + d1).

Total acquisition time per sample: ~21 minutes.
Solvent: Dimethyl sulfoxide (DMSO)-d6 with a small amount of deuterium oxide.

Data Processing for Detection in Mixtures

Due to the complexity of signals in a plant extract, a novel processing method is crucial:

After acquisition, the pseudo-2D NMR data is converted to nmrPipe format [2].

A home-built script (based on Python 3.8) is used to generate a Curvature-Edited (CE) spectrum,
which helps selectively detect photoswitchable compounds in the mixture [2].

Analyzing Photoisomerization

Licochalcones can undergo trans-cis isomerization upon light exposure [2] [3]. To study this:

A 2D Photo-EXSY (Exchange Spectroscopy) NMR experiment can be performed [2].

Key parameters [2]:
Mixing time for UV irradiation: 1.5 s.

Pre-irradiation: 10 minutes of UV light before acquisition to reach an equilibrium state.
Spectral width: 6579 Hz in both dimensions.

Acquisition time: ~4 hours.

Important Structural and Analytical Insights

Photoswitchable Property: Licochalcone B undergoes reversible photoisomerization between
its trans and cis forms under light irradiation. This property is key to its light-controlled radical

scavenging ability and must be considered during NMR analysis to avoid misinterpretation of spectra
[2].

Observing Isomerization: The trans-cis isomerization is evidenced by the appearance of two sets of
resonance signals in the ¹H-NMR spectrum. For a related chalcone, the trans-olefinic protons
showed a characteristic doublet with a large coupling constant (J = 15.6 Hz), while the cis-olefinic
protons showed a smaller coupling constant (J = 12.8 Hz) [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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